7-Allyl-8-chloro-1,3-dimethyl-3,7-dihydropurine-2,6-dione

• Molecular Formula: C10H11ClN4O2
• Molecular Weight: 254.67 g/mol
• IUPAC Name: 8-chloro-1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C10H11ClN4O2/c1-4-5-15-6-7(12-9(15)11)13(2)10(17)14(3)8(6)16/h4H,1,5H2,2-3H3
• InChI Key: GURIFJBXOUVHNC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Cl)CC=C

Description

7-Allyl-8-chloro-1,3-dimethyl-3,7-dihydropurine-2,6-dione is a useful research compound. Its molecular formula is C10H11ClN4O2 and its molecular weight is 254.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 8-chloro-1,3-dimethyl-3,7-dihydropurine-2,6-dione (10.7 g), allyl bromide (5.2 ml), anhydrous potassium carbonate (10.3 g), and N,N-dimethylformamide (75 ml) was stirred at room temperature overnight. The reaction mixture was extracted with ethyl acetate and water, and the organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and filtered through a small amount of silica gel. The silica gel was washed with ethyl acetate, and the eluate was concentrated under reduced pressure. Recrystallization of the residue from ethyl acetate (50 ml) and hexane (100 ml) gave 10.57 g of the title compound.